Lanthanide hydroxides

Lanthanide hydroxides are inorganic compounds consisting of lanthanide elements combined with hydroxide ions (OH−). These materials are characterized by their unique electronic and magnetic properties, making them important in various applications. Typically, these compounds are formed when a solution containing lanthanide cations is treated with an excess of sodium or potassium hydroxide, leading to the precipitation of solid lanthanide hydroxides. Lanthanide hydroxides exhibit variable crystalline structures depending on the specific lanthanide ion and reaction conditions. Commonly encountered types include La(OH)₃ (lanthanum hydroxide), Ce(OH)₃ (cerium hydroxide), Pr₆O₁₁ (praseodymium oxide), and Nd₂O₃ (neodymium oxide). Due to their strong basic nature, lanthanide hydroxides are often used in catalysis, as precursors for other compounds, and in the purification of rare earth elements. Their ability to form stable complexes with metal ions also makes them valuable in complexation chemistry and pharmaceutical applications.